methyl (2R)-2-amino-3-cyclopropylpropanoate hydrochloride
Overview
Description
Methyl (2R)-2-amino-3-cyclopropylpropanoate hydrochloride, also known as MCPH, is an organic compound that is used in various scientific and research applications. This compound is a derivative of the amino acid glycine, and it has a wide range of biochemical and physiological effects.
Scientific Research Applications
Synthesis of Haloamines
The compound is used in the regiospecific and enantiospecific ring-opening of aziridine-2-carboxylates, which leads to the synthesis of haloamines . This process is crucial for creating compounds with specific stereochemical configurations, which are valuable in the development of pharmaceuticals and agrochemicals.
Nonlinear Optical (NLO) Materials
Methyl (2R)-2-amino-3-cyclopropylpropanoate hydrochloride: has been studied for its potential in opto-electronic applications due to its third-order nonlinear optical properties . These properties are essential for the development of materials used in optical computing and dynamic image processing.
Photoluminescence Applications
The compound exhibits photoluminescence, which is indicative of its structural perfection and suitability for blue fluorescence emission . This characteristic is particularly useful in the field of bioimaging and the development of fluorescent probes.
Thermal Stability Analysis
Research has shown that methyl (2R)-2-amino-3-cyclopropylpropanoate hydrochloride is thermally stable up to a certain temperature, which is a desirable property for materials used in high-temperature applications .
Crystal Growth and Characterization
The compound is used in the growth of optical bulk single crystals, which are then characterized for their physical properties . Such crystals are vital for the manufacturing of opto-electronic devices like routers and switches.
Mechanism of Action
Target of Action
Methyl (2R)-2-amino-3-cyclopropylpropanoate hydrochloride, also known as methylphenidate, primarily targets the dopamine and norepinephrine transporters in the brain . These transporters play a crucial role in the reuptake of dopamine and norepinephrine, neurotransmitters that are involved in attention and alertness .
Mode of Action
Methylphenidate acts as a norepinephrine-dopamine reuptake inhibitor (NDRI) . By blocking the reuptake of these neurotransmitters, it increases their presence in the extraneuronal space, thereby prolonging their action . This leads to increased stimulation of the central nervous system, which can improve symptoms of attention deficit hyperactivity disorder (ADHD) and narcolepsy .
Biochemical Pathways
The primary biochemical pathway affected by methylphenidate is the dopaminergic and noradrenergic pathways in the brain . By inhibiting the reuptake of dopamine and norepinephrine, methylphenidate increases the concentration of these neurotransmitters in the synaptic cleft, enhancing neurotransmission .
Pharmacokinetics
Methylphenidate is rapidly and extensively absorbed following oral administration . Due to extensive first-pass metabolism, its bioavailability is relatively low, approximately 30%, with large individual differences ranging from 11% to 52% . This means that the amount of methylphenidate that reaches systemic circulation intact after administration can vary significantly among individuals.
Result of Action
The increased presence of dopamine and norepinephrine in the brain results in improved attention, increased alertness, and decreased impulsivity . This makes methylphenidate effective in the management of ADHD, where these neurotransmitters are typically deficient .
Action Environment
The action of methylphenidate can be influenced by various environmental factors. For instance, the pH level of the gastrointestinal tract can affect the absorption of the drug . Additionally, the presence of certain substances, such as alcohol, can interact with methylphenidate, potentially altering its effects .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2R)-2-amino-3-cyclopropylpropanoate hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclopropane carboxylic acid", "Methylamine", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Cyclopropane carboxylic acid is reacted with methylamine in ethanol to form methyl (2R)-2-amino-3-cyclopropylpropanoate.", "Step 2: Sodium cyanoborohydride is added to the reaction mixture to reduce the imine intermediate to the corresponding amine.", "Step 3: The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt of the target compound, methyl (2R)-2-amino-3-cyclopropylpropanoate hydrochloride.", "Step 4: The hydrochloride salt is isolated by filtration and washed with water to remove any impurities.", "Step 5: The isolated product is dried under vacuum to obtain the final product." ] } | |
CAS RN |
1354788-54-7 |
Product Name |
methyl (2R)-2-amino-3-cyclopropylpropanoate hydrochloride |
Molecular Formula |
C7H14ClNO2 |
Molecular Weight |
179.6 |
Purity |
95 |
Origin of Product |
United States |
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